Fabrication and morphology dependent magnetic properties of cobalt nanoarrays via template-assisted electrodeposition

RSC Advances Pub Date: 2012-02-29 DOI: 10.1039/C2RA01378A

Abstract

Pore, dome, hollow-sphere and mesh nanoarrays of cobalt were synthesized by electrodeposition on a self-assembled monolayer polystyrene sphere template. The effects of electrodeposition time and patterned templates on the morphology of cobalt nanoarrays were investigated in detail. Morphology dependent magnetic properties of cobalt nanoarrays were observed due to their special nanostructures. The results show that the nanoarrays with controllable morphology could be obtained which may be applied in biomedicine and advanced optoelectronic devices.

Graphical abstract: Fabrication and morphology dependent magnetic properties of cobalt nanoarrays via template-assisted electrodeposition
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